AChE Inhibition Potency vs. MSF
(2,6-Dichlorophenyl)methanesulfonyl fluoride demonstrates a 10-fold increase in potency as an irreversible acetylcholinesterase (AChE) inhibitor relative to its unsubstituted parent compound, methanesulfonyl fluoride (MSF). This difference is attributed to the enhanced blood-brain barrier penetration conferred by the dichlorophenyl group .
MSF: IC₅₀ 120 nM
10-fold lower IC₅₀
| Evidence Dimension | Acetylcholinesterase (AChE) Inhibition Potency |
|---|---|
| Target Compound Data | IC₅₀ = 12 nM |
| Comparator Or Baseline | Methanesulfonyl fluoride (MSF), IC₅₀ = 120 nM |
| Quantified Difference | 10-fold lower IC₅₀ for the target compound |
| Conditions | Rodent models (as reported by vendor technical datasheet) |
Why This Matters
For researchers focused on CNS applications, this 10-fold potency gain directly reduces the required compound concentration, potentially minimizing off-target effects and improving experimental signal-to-noise ratios.
